![molecular formula C26H25N5O5S2 B2581438 (Z)-ethyl 3-allyl-2-((4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate CAS No. 865174-64-7](/img/structure/B2581438.png)
(Z)-ethyl 3-allyl-2-((4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
Description
(Z)-ethyl 3-allyl-2-((4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C26H25N5O5S2 and its molecular weight is 551.64. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Mechanistic Insights
Research on similar compounds, such as iminothiadiazolines and thiazole derivatives, provides valuable insights into potential synthetic routes and mechanistic aspects. Yamamoto et al. (1989) conducted a mechanistic study on the reaction of 3-aryl-5-benzoyl-2-imino-2,3-dihydro-1,3,4-thiadiazoles with activated acetylenes, revealing competitive pathways through hypervalent sulfurane and zwitterion intermediates, which could be relevant for the synthesis of similar complex molecules (Yamamoto et al., 1989).
Applications in Material Science and Pharmaceuticals
Compounds with thiazole and imidazole rings are of significant interest in material science and pharmaceuticals due to their diverse biological activities and functional properties. For example, Hans et al. (2011) explored the synthesis and organocatalytic applications of imidazol(in)ium-2-thiocarboxylates, demonstrating their potential in catalysis, which could extend to the synthesis or modification of complex molecules like the one (Hans et al., 2011).
Potential for Novel Compound Synthesis
The structural complexity and functional groups present in the compound suggest its potential as an intermediate in the synthesis of novel compounds with specific properties or biological activities. The work by Mohamed (2021) on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives illustrates the type of synthetic research that could involve compounds with similar structural motifs (Mohamed, 2021).
properties
IUPAC Name |
ethyl 2-[4-[bis(2-cyanoethyl)sulfamoyl]benzoyl]imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N5O5S2/c1-3-15-31-22-12-9-20(25(33)36-4-2)18-23(22)37-26(31)29-24(32)19-7-10-21(11-8-19)38(34,35)30(16-5-13-27)17-6-14-28/h3,7-12,18H,1,4-6,15-17H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNKCSFZONNBSBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N)S2)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N5O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
551.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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